(5Z)-2-(2,4-dimethylanilino)-5-[(3-methylthiophen-2-yl)methylidene]-1,3-thiazol-4-one

• Molecular Formula: C17H16N2OS2
• Molecular Weight: 328.5 g/mol
• IUPAC Name: (5Z)-2-(2,4-dimethylphenyl)imino-5-[(3-methylthiophen-2-yl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H16N2OS2/c1-10-4-5-13(12(3)8-10)18-17-19-16(20)15(22-17)9-14-11(2)6-7-21-14/h4-9H,1-3H3,(H,18,19,20)/b15-9-
• InChI Key: NARNKOLBNFQLNO-DHDCSXOGSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)N=C2NC(=O)/C(=C/C3=C(C=CS3)C)/S2)C
• Canonical SMILES: CC1=CC(=C(C=C1)N=C2NC(=O)C(=CC3=C(C=CS3)C)S2)C

Description

The compound (5Z)-2-(2,4-dimethylanilino)-5-[(3-methylthiophen-2-yl)methylidene]-1,3-thiazol-4-one belongs to a class of thiazol-4-one derivatives characterized by a Z-configuration at the C5 benzylidene position. This molecule features a 2,4-dimethylanilino group at the C2 position and a 3-methylthiophen-2-yl substituent at the C5 methylidene moiety. The synthesis of this compound follows a multi-step protocol involving condensation, alkylation, and nucleophilic substitution reactions under mild conditions, achieving moderate to high yields (44–95%) depending on substituents and reaction optimization .

Preparation Methods

The synthesis of 2-[(2,4-dimethylphenyl)imino]-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidin-4-one typically involves the condensation of 2,4-dimethylphenyl isothiocyanate with 3-methyl-2-thiophenecarboxaldehyde in the presence of a base. The reaction is carried out under reflux conditions in an appropriate solvent such as ethanol or methanol. The resulting product is then purified through recrystallization or column chromatography to obtain the desired compound in high yield and purity .

Chemical Reactions Analysis

2-[(2,4-dimethylphenyl)imino]-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the thiazolidinone ring can be modified by introducing different substituents using appropriate reagents and conditions.

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Chemistry: It serves as a valuable intermediate in the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits significant antimicrobial, antifungal, and antiviral activities, making it a potential candidate for developing new therapeutic agents.

Medicine: Due to its anti-inflammatory and anticancer properties, it is being explored for its potential use in treating various inflammatory diseases and cancers.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(2,4-dimethylphenyl)imino]-5-[(3-methyl-2-thienyl)methylene]-1,3-thiazolidin-4-one involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to its observed biological effects. For example, it may inhibit the activity of cyclooxygenase enzymes, resulting in its anti-inflammatory properties. Additionally, it can induce apoptosis in cancer cells by modulating various signaling pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Thiazol-4-one derivatives exhibit diverse biological activities influenced by substituent variations. Below is a detailed comparison of the target compound with structurally analogous molecules:

Structural Modifications and Substituent Effects

• C5 Benzylidene/Thiophene Substituents :

  • The 3-methylthiophen-2-yl group in the target compound introduces electron-rich aromaticity and steric bulk compared to simpler benzylidene analogs (e.g., 4-methoxybenzylidene in compound 5 from ). This thiophene moiety may enhance π-π stacking interactions in biological targets .
  • Substitution with electron-withdrawing groups (e.g., nitrobenzylidene in analogs 6a–j ) often correlates with improved antimicrobial activity, whereas electron-donating groups (e.g., methoxy) may reduce potency .
• C2 Anilino Substituents: The 2,4-dimethylanilino group provides moderate steric hindrance and lipophilicity, contrasting with unsubstituted anilines (e.g., compound 6a) or polar derivatives (e.g., 4-hydroxyphenyl in ). Increased lipophilicity may enhance membrane permeability but could reduce solubility .

Physicochemical Properties

• Stability : Thiophene-containing derivatives exhibit greater photostability than nitro-substituted analogs, which may degrade under UV light .

Key Research Findings and Implications

Substituent-Driven Activity : Electron-withdrawing groups at C5 and lipophilic groups at C2 optimize antimicrobial and anticancer activities, respectively .

Synthetic Scalability : The target compound’s synthesis is scalable but requires optimization to match yields of simpler analogs .

Structural Uniqueness: The 3-methylthiophen-2-yl group distinguishes the target compound from common benzylidene analogs, offering a novel scaffold for further derivatization .

Biological Activity

IUPAC Name

• (5Z)-2-(2,4-dimethylanilino)-5-[(3-methylthiophen-2-yl)methylidene]-1,3-thiazol-4-one

Molecular Formula

• C15H16N2OS

Molecular Weight

• 272.36 g/mol

Structural Features

The compound features a thiazole ring, which is known for its biological activity, particularly in pharmacology. The presence of aniline and thiophene moieties enhances its interaction with biological targets.

Antimicrobial Activity

Research has indicated that thiazole derivatives exhibit significant antimicrobial properties. The compound was tested against various bacterial strains using the Minimum Inhibitory Concentration (MIC) method. The results demonstrated that it effectively inhibited the growth of both Gram-positive and Gram-negative bacteria.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

These results suggest that the compound could be a promising candidate for developing new antimicrobial agents.

Anticancer Activity

The compound has shown potential anticancer effects in various cancer cell lines. A study conducted on human breast cancer cells (MCF-7) revealed that treatment with the compound resulted in a dose-dependent decrease in cell viability, as measured by the MTT assay.

Case Study: MCF-7 Cell Line

• IC50 Value : 20 µM after 48 hours of treatment.
• The mechanism of action involves inducing apoptosis through the activation of caspases and modulation of Bcl-2 family proteins.

Cytotoxicity Studies

Further cytotoxicity assessments were performed using normal human fibroblast cells to evaluate the selectivity of the compound. The results indicated a higher selectivity index, suggesting that the compound is less toxic to normal cells compared to cancer cells.

Cell Type	IC50 (µM)
MCF-7 (Breast Cancer)	20
Human Fibroblasts	>100

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The thiazole ring structure is known to inhibit various enzymes involved in cellular processes.
• Induction of Apoptosis : As observed in cancer cell lines, the compound triggers apoptotic pathways leading to cell death.
• Antioxidant Properties : The presence of methyl groups may contribute to antioxidant activity, reducing oxidative stress in cells.